Cas no 60770-65-2 (5-(methylsulfanyl)-1-benzofuran)

• Product Name: 5-(methylsulfanyl)-1-benzofuran
• CAS No: 60770-65-2
• MF: C₉H₈OS
• MW: 164.224221229553
• CID: 953494
• PubChem ID: 13013074
• Update Time: 2025-04-19

5-(methylsulfanyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-(methylthio)-
• 5-methylsulfanyl-1-benzofuran
• 5-(methylsulfanyl)-1-benzofuran
• EN300-1165297
• DTXSID10515175
• 5-(methylthio)benzofuran
• 60770-65-2

• Inchi： 1S/C9H8OS/c1-11-8-2-3-9-7(6-8)4-5-10-9/h2-6H,1H3
• InChI Key： IFCRAVZTHDYHAJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 164.02958605g/mol
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans